4-(isopentylamino)-4-oxobutanoic acid

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 4-(3-methylbutylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C9H17NO3/c1-7(2)5-6-10-8(11)3-4-9(12)13/h7H,3-6H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key: VBFPOSUAMHHPHD-UHFFFAOYSA-N
• SMILES: CC(C)CCNC(=O)CCC(=O)O

Description

4-(Isopentylamino)-4-oxobutanoic acid is a derivative of 4-oxobutanoic acid (succinic acid) modified by the substitution of an isopentylamine group at the 4-position. This compound belongs to a broader class of succinamide derivatives, which are characterized by their 4-oxobutanoic acid backbone and variable substituents attached via amino or oxygen linkages.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(isopentylamino)-4-oxobutanoic acid typically involves the reaction of 3-methylbutylamine with a suitable precursor of butanoic acid. One common method is the amidation reaction, where 3-methylbutylamine reacts with a butanoic acid derivative under controlled conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond.

Industrial Production Methods

In an industrial setting, the production of 4-(isopentylamino)-4-oxobutanoic acid can be scaled up using continuous flow reactors. This allows for better control over reaction parameters such as temperature, pressure, and reaction time, leading to higher yields and purity of the final product. The use of automated systems also ensures consistency and reproducibility in the production process.

Chemical Reactions Analysis

Types of Reactions

4-(isopentylamino)-4-oxobutanoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and acyl chlorides.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of hydroxyl derivatives.

Substitution: Formation of substituted amides and other derivatives.

Scientific Research Applications

4-(isopentylamino)-4-oxobutanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(isopentylamino)-4-oxobutanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, leading to the formation of various metabolites. These interactions can influence biological processes such as signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Substituent Variations

The 4-oxobutanoic acid core is conserved across all analogs, but substituent groups dictate their physicochemical and biological properties. Key structural analogs include:

Compound Name	Substituent Group	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
4-(Mesitylamino)-4-oxobutanoic acid	Mesityl (2,4,6-trimethylphenyl)	C₁₃H₁₇NO₃	235.28	Not specified; commercial availability noted
4-[(2-Fluorophenyl)amino]-4-oxobutanoic acid	2-Fluorophenyl	C₁₀H₁₀FNO₃	211.19	Metal coordination studies
4-[(4-Ethoxyphenyl)amino]-4-oxobutanoic acid	4-Ethoxyphenyl	C₁₂H₁₅NO₄	237.25	pKa = 4.73; m.p. = 166.5°C
4-(2-Amino-3-hydroxyphenyl)-4-oxobutanoic acid glucoside	2-Amino-3-hydroxyphenyl glucoside	C₁₆H₂₀N₂O₉	384.34	UV filter in human lenses; age-dependent degradation
4-(Isobutyrylamino)-4-oxobutanoic acid	Isobutyryl	C₈H₁₃NO₃	171.19	Intermediate in heterocyclic synthesis

Key Observations :

• Substituent Effects on Solubility : Aromatic groups (e.g., mesityl, fluorophenyl) enhance hydrophobicity, reducing aqueous solubility. In contrast, glucosylated derivatives (e.g., ) exhibit improved solubility due to the hydrophilic sugar moiety .
• Acidity: The pKa of 4-[(4-ethoxyphenyl)amino]-4-oxobutanoic acid is 4.73, slightly lower than succinic acid (pKa1 ≈ 4.2; pKa2 ≈ 5.6), indicating that electron-donating substituents (e.g., ethoxy) may stabilize the deprotonated form .

Anti-Inflammatory and Enzymatic Inhibition

• Curcumin Derivatives: Compounds like 4-(adamantyloxy)-4-oxobutanoic acid (S1) exhibit anti-inflammatory properties, suggesting that bulky substituents (e.g., adamantane) enhance bioactivity by modulating steric interactions with target enzymes .
• hTS Inhibition: (R)-4-((1-cyclopropylethyl)(phenyl)amino)-4-oxobutanoic acid () inhibits human thymidylate synthase (hTS), a cancer therapeutic target. The cyclopropyl and phenyl groups likely contribute to binding specificity .

Ocular UV Protection

• 4-(2-Amino-3-hydroxyphenyl)-4-oxobutanoic acid glucoside: This compound acts as a UV filter in human lenses, with concentrations decreasing with age. Its glucoside moiety facilitates nuclear localization, while the aromatic hydroxy group enables UV absorption .

Thermal and Chemical Stability

• Thermal Decomposition: Analogs like 4-(but-3-en-1-yloxy)-4-oxobutanoic acid decompose into fragments (e.g., m/z = 45, 55, 73) at elevated temperatures, indicating cleavage of the ester and carboxylic acid groups . Stability is influenced by substituent electronic effects; electron-withdrawing groups may accelerate decomposition.